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Compound of Interest

Compound Name: 2-Methoxy-9H-fluoren-9-OL
CAS No.: 92254-10-9
Cat. No.: B8564008
. J

Executive Summary & Chemical Profile

Effective disposal of 2-Methoxy-9H-fluoren-9-ol requires understanding its structural stability
and environmental persistence. As a derivative of the fluorene backbone, this compound poses
significant risks to aquatic ecosystems if released. Unlike simple organic solvents which may
evaporate or degrade quickly, fluorenyl alcohols can persist in soil and water, necessitating
thermal destruction (incineration) as the only acceptable disposal route.

Chemical Identity & Properties
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Relevance to Disposal

Chemical Name

2-Methoxy-9H-fluoren-9-ol

Primary identifier for waste

manifests.

CAS Number

Not Listed (Analog: 1689-64-1

for 9-Fluorenol)

Use IUPAC name if CAS is

unavailable on manifest.

Molecular Formula

C14H1202

High carbon content supports

incineration.

Physical State

Solid (White to Off-White

Powder)

Requires particulate control;

do not drain dispose.

Solubility

Insoluble in water; Soluble in
DMSO, DCM, MeOH

Strictly prohibited from sink

disposal.

Core Hazard

Aquatic Toxicity (Acute &
Chronic)

Must be segregated from

municipal waste streams.

Expert Insight: While specific GHS data for the 2-methoxy derivative is limited, the parent

compound (9-Fluorenol) and oxidized analog (2-Methoxy-9-fluorenone) are classified as Very

Toxic to Aquatic Life (H410) [1, 2]. You must treat this substance as a high-hazard marine

pollutant.

Hazard Identification & Regulatory Classification

Before disposal, the waste must be characterized to ensure compliance with RCRA (Resource

Conservation and Recovery Act) and local regulations.

o RCRA Status: Not a "P" or "U" listed waste by specific name.

o Characteristic Status: Does not typically exhibit Ignitability (D001), Corrosivity (D002), or

Reactivity (D003).
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o Operational Classification:Non-Regulated Chemical Waste (Federal) but Hazardous
Chemical Waste (Best Practice/State Level).

o Directive: Due to the PAH-like structure, manage as Class 9 Environmentally Hazardous
Substance for disposal purposes.

Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Excess)

Objective: Containment and transfer for incineration.

e Primary Containment: Transfer the solid into a wide-mouth High-Density Polyethylene
(HDPE) jar or a screw-top glass vial.

o Why? Static electricity can disperse fine fluorenyl powders. HDPE minimizes breakage
risk during transport.

e Labeling: Affix a hazardous waste tag immediately.
o Constituents: "2-Methoxy-9H-fluoren-9-ol" (99%).
o Hazard Checkbox: Check "Toxic" and "Environmental Hazard."

e Secondary Containment: Place the sealed container inside a clear, sealable plastic bag (e.g.,
Ziploc) to prevent contamination of the outer container surface.

Scenario B: Liquid Waste (Reaction Mixtures/Stock
Solutions)

Objective: Segregation based on solvent compatibility.
o Solvent Identification: Determine the primary solvent.
o Halogenated (e.g., DCM, Chloroform): Dispose in "Halogenated Organic Waste" carboy.

o Non-Halogenated (e.g., Methanol, DMSO, Acetone): Dispose in "Non-Halogenated
Organic Waste" carboy.
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e Concentration Limit: If the concentration of 2-Methoxy-9H-fluoren-9-ol exceeds 5% (wt/vol),
mark the carboy as "High Hazard" to alert EHS personnel, as precipitation may occur in the
waste container.

e Rinsing: Triple-rinse the original vessel with the compatible solvent and add rinsate to the
waste container.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Syringes)

Objective: Prevention of cross-contamination.
e Segregation: Do not throw contaminated gloves or paper towels in the regular trash.

o Collection: Collect all solids in a dedicated "Solid Chemical Waste" pail lined with a 6-mil
polyethylene bag.

o Sharps: If using needles/syringes, dispose of the entire assembly into a Red
Biohazard/Sharps Container labeled for "Chemical Contamination."

Disposal Decision Matrix (Visualization)

The following diagram outlines the logical decision flow for disposing of 2-Methoxy-9H-
fluoren-9-ol in various states.
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Figure 1: Decision matrix for segregating 2-Methoxy-9H-fluoren-9-ol waste streams based on
physical state and solvent compatibility.

Emergency Spill Procedures

In the event of a spill, immediate action is required to prevent environmental release.[1][2][3][4]
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e Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double-gloving
recommended), lab coat, and safety goggles. Wear a N95 or P100 particulate respirator if
powder is airborne.

e Dry Spill (Powder):
o Do NOT sweep vigorously (creates dust).
o Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.
o Scoop the wet material into a waste container.[5]
o Wet Spill (Solution):
o Absorb with vermiculite, sand, or a commercial spill pad.
o Do NOT use combustible materials (sawdust) if the solvent is an oxidizer.

o Final Cleaning: Wipe the surface with acetone followed by soap and water. Place all cleanup
materials into the solid hazardous waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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